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Introduction

Ofurace is a systemic fungicide belonging to the phenylamide class of chemistry. Its primary
mode of action is the inhibition of ribosomal RNA (rRNA) synthesis in oomycete pathogens,
making it an effective tool for managing diseases caused by these organisms.[1] Ofurace
exhibits both protective and curative activity.[2] This document provides detailed application
notes and protocols for the use of Ofurace in agricultural field trials, aimed at evaluating its
efficacy and optimizing its use for crop protection.

Mechanism of Action: Inhibition of RNA Polymerase
I

Ofurace specifically targets RNA polymerase |, the enzyme responsible for transcribing rRNA
genes in oomycetes.[2][3] By inhibiting this enzyme, Ofurace disrupts the production of
ribosomes, which are essential for protein synthesis and, consequently, cell growth and
proliferation. This targeted action makes it highly effective against oomycetes.[1][4]

Signaling Pathway of Ofurace
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Caption: Ofurace inhibits RNA Polymerase | in the nucleolus, blocking rRNA synthesis.
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Quantitative Data from Representative Field Trials

While specific field trial data for Ofurace is not readily available in the public domain, the
following tables represent typical efficacy data for phenylamide fungicides against key
oomycete pathogens. These tables are intended to serve as a guide for designing experiments
and interpreting results.

Table 1: Dose-Response of Ofurace against Potato Late Blight (Phytophthora infestans)

Ofurace . . .
. Disease Severity Disease Control .
Application Rate (g Potato Yield (t/ha)
. (%) (%)
a.i./ha)
0 (Untreated Control) 85.2 0.0 15.3
100 25.6 69.9 28.7
150 15.3 82.1 325
200 8.7 89.8 35.1
250 51 94.0 36.8

Table 2: Efficacy of Ofurace against Grape Downy Mildew (Plasmopara viticola)

Application Leaf Disease Bunch Disease Yield ( kglvine
Treatment ) . .

Rate (g a.i./ha) Incidence (%) Severity (%) )
Untreated

0 92.5 78.3 1.2
Control
Ofurace 150 18.7 10.5 3.8
Ofurace +

150 + 1500 10.2 4.1 4.5
Mancozeb
Standard

o - 15.8 8.9 4.1

Fungicide
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Experimental Protocols for Agricultural Field Trials

The following are detailed protocols for conducting field trials to evaluate the efficacy of
Ofurace against common oomycete diseases.

Protocol 1: Efficacy of Ofurace against Potato Late
Blight (Phytophthora infestans)

1. Objective: To determine the dose-dependent efficacy of Ofurace in controlling potato late
blight and its impact on tuber yield.

2. Experimental Design:
o Design: Randomized Complete Block Design (RCBD) with four replications.[5]

e Plot Size: 4 rows, 10 meters long, with a row spacing of 0.75 meters. The two central rows
serve as the assessment area.

e Treatments:

o T1: Untreated Control

[e]

T2: Ofurace @ 100 g a.i./ha

[e]

T3: Ofurace @ 150 g a.i./ha

o

T4: Ofurace @ 200 g a.i./ha

[¢]

T5: Ofurace @ 250 g a.i./ha

[¢]

T6: Standard Fungicide (e.g., Mancozeb) at recommended rate.
3. Application of Treatments:
o Application Method: Foliar spray using a calibrated backpack sprayer.

e Spray Volume: 400-600 L/ha, ensuring thorough coverage of the foliage.
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» Timing: Prophylactic applications beginning when weather conditions are favorable for
disease development, or at the first sign of disease in the region.[6] Subsequent applications
at 7-10 day intervals.

4. Data Collection:

o Disease Assessment: Disease severity will be assessed on the two central rows of each plot
at 7-day intervals, starting from the first appearance of symptoms. Use a standard disease
rating scale (e.g., 0-100% leaf area affected or a 1-9 scale).[5]

o Area Under the Disease Progress Curve (AUDPC): Calculate AUDPC from the sequential
disease severity data to provide a quantitative summary of the epidemic.

¢ Yield Assessment: At the end of the season, harvest the tubers from the two central rows of
each plot. Record the total tuber weight per plot and convert to t/ha.

5. Statistical Analysis:

e Analyze disease severity, AUDPC, and yield data using Analysis of Variance (ANOVA)
appropriate for an RCBD.[7]

o Use a mean separation test (e.g., Tukey's HSD) to compare treatment means.

Experimental Workflow for Potato Late Blight Trial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1677186?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

